Cas no 2411249-30-2 (N-(1-(2-Chloropropanoyl)pyrrolidin-3-yl)-N-((5-isopropyloxazol-2-yl)methyl)acetamide)

N-(1-(2-Chloropropanoyl)pyrrolidin-3-yl)-N-((5-isopropyloxazol-2-yl)methyl)acetamide is a specialized organic compound featuring a unique structural framework combining a pyrrolidine ring, a chloropropanoyl group, and an isopropyl-substituted oxazole moiety. This compound exhibits potential as a key intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of the chloropropanoyl group enhances reactivity for further functionalization, while the oxazole ring contributes to metabolic stability and binding affinity. Its well-defined stereochemistry and modular structure allow for precise modifications, making it valuable in medicinal chemistry research. The compound's balanced lipophilicity, conferred by the isopropyl group, may improve membrane permeability, suggesting utility in drug discovery programs.
N-(1-(2-Chloropropanoyl)pyrrolidin-3-yl)-N-((5-isopropyloxazol-2-yl)methyl)acetamide structure
2411249-30-2 structure
Product Name:N-(1-(2-Chloropropanoyl)pyrrolidin-3-yl)-N-((5-isopropyloxazol-2-yl)methyl)acetamide
CAS No:2411249-30-2
MF:C16H24ClN3O3
MW:341.83306312561
CID:6561633
PubChem ID:145887982
Update Time:2025-07-02

N-(1-(2-Chloropropanoyl)pyrrolidin-3-yl)-N-((5-isopropyloxazol-2-yl)methyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Z1562149775
    • 2411249-30-2
    • N-[1-(2-chloropropanoyl)pyrrolidin-3-yl]-N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}acetamide
    • N-(1-(2-Chloropropanoyl)pyrrolidin-3-yl)-N-((5-isopropyloxazol-2-yl)methyl)acetamide
    • N-[1-(2-Chloropropanoyl)pyrrolidin-3-yl]-N-[(5-propan-2-yl-1,3-oxazol-2-yl)methyl]acetamide
    • EN300-7559482
    • Inchi: 1S/C16H24ClN3O3/c1-10(2)14-7-18-15(23-14)9-20(12(4)21)13-5-6-19(8-13)16(22)11(3)17/h7,10-11,13H,5-6,8-9H2,1-4H3
    • InChI Key: CUUYFTUBQSSGRB-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N1CCC(C1)N(C(C)=O)CC1=NC=C(C(C)C)O1)=O

Computed Properties

  • Exact Mass: 341.1506193g/mol
  • Monoisotopic Mass: 341.1506193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.6Ų

N-(1-(2-Chloropropanoyl)pyrrolidin-3-yl)-N-((5-isopropyloxazol-2-yl)methyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7559482-0.05g
N-[1-(2-chloropropanoyl)pyrrolidin-3-yl]-N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}acetamide
2411249-30-2 95.0%
0.05g
$212.0 2025-02-24
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.